Cas no 42027-23-6 (Pentane-2,3-diol)

Pentane-2,3-diol structure

Product Name:Pentane-2,3-diol

CAS No:42027-23-6

Molecular Formula:C₅H₁₂O₂

Molecular Weight:104.1476

MDL:MFCD00474530

CID:2668669

PubChem ID:123505

Pentane-2,3-diol Properties

Names and Identifiers

- pentane-2,3-diol
- 2,3-Pentanediol
- XLMFDCKSFJWJTP-UHFFFAOYSA-N
- methyl butane 2,3-diol
- Z2442103065
- CS-0243433
- NS00056619
- EN300-263649
- MFCD00474530
- SCHEMBL37839
- AKOS022504354
- D93064
- 42027-23-6
- EINECS 255-632-1
- Z1251352132
- AS-56713
- SY047542
- DTXSID20871390
- Pentane-2,3-diol
- MDL： MFCD00474530
- InChIKey： XLMFDCKSFJWJTP-UHFFFAOYSA-N
- Inchi： 1S/C5H12O2/c1-3-5(7)4(2)6/h4-7H,3H2,1-2H3
- SMILES： O([H])C([H])(C([H])([H])C([H])([H])[H])C([H])(C([H])([H])[H])O[H]

Computed Properties

Exact Mass: 104.084
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 104.084
Heavy Atom Count: 7
Complexity: 45.3
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.3
Topological Polar Surface Area: 40.5

Experimental Properties

Refractive Index: 1.4412
Boiling Point: 209.24°C (rough estimate)
Melting Point: 50.86°C (estimate)
Flash Point: 90.4°C
Density: 0.9798

Pentane-2,3-diol Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00397E-250mg	Pentane-2,3-diol	42027-23-6	95%	250mg	$142.00	2025-02-19
A2B Chem LLC	AB51098-50mg	Pentane-2,3-diol	42027-23-6	93%	50mg	$83.00	2024-04-20
Aaron	AR0039FQ-250mg	Pentane-2,3-diol	42027-23-6	95%	250mg	$69.00	2025-01-22
abcr	AB541896-1 g	2,3-Pentanediol, 90%; .	42027-23-6	90%	1g	€346.00
Ambeed	A1083933-100mg	Pentane-2,3-diol	42027-23-6	95%	100mg	$156.0	2025-02-21
Enamine	EN300-263649-0.05g	pentane-2,3-diol	42027-23-6	95%	0.05g	$45.0	2024-06-18
eNovation Chemicals LLC	D756448-1g	Pentane-2,3-diol	42027-23-6	95%	1g	$250	2022-05-25
TRC	B510650-10mg	pentane-2,3-diol	42027-23-6		10mg	$ 86.00	2023-09-08
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTX821-250mg	2,3-Pentanediol	42027-23-6	95%	250mg	￥396.0
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1314103-100mg	Pentane-2,3-diol	42027-23-6	95%	100mg	￥284.00

Pentane-2,3-diol Related Literature

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Jing Xu RSC Adv. 2015 5 841
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3. Elucidation of reaction network and kinetics between cellulose-derived 1,2-propanediol and methanol for one-pot biofuel production

Raka G. Dastidar,Peter H. Galebach,Michael P. Lanci,Chengrong Wang,Yi Du,George W. Huber Green Chem. 2022 24 350
4. Synthesis of α-hydroxy ketones and vicinal (R,R)-diols by Bacillus clausii DSM 8716T butanediol dehydrogenase

Lukas Muschallik,Denise Molinnus,Melanie Jablonski,Carina Ronja Kipp,Johannes Bongaerts,Martina Pohl,Torsten Wagner,Michael J. Sch?ning,Thorsten Selmer,Petra Siegert RSC Adv. 2020 10 12206
5. The endophytic Fusarium strains: a treasure trove of natural products

Arwa Mortada Ahmed,Basma Khalaf Mahmoud,Natalie Millán-Agui?aga,Usama Ramadan Abdelmohsen,Mostafa Ahmed Fouad RSC Adv. 2023 13 1339
6. To what degree does handling concrete molecular models promote the ability to translate and coordinate between 2D and 3D molecular structure representations? A case study with Algerian students

Boukhechem Mohamed-Salah,Dumon Alain Chem. Educ. Res. Pract. 2016 17 862
7. Reactions of unsaturated compounds. Part XII. The course of oxidation of olefins by chromic acid

W. J. Hickinbottom,D. Peters,D. G. M. Wood J. Chem. Soc. 1955 1360
8. Intramolecular Diels–Alder reaction of functionalized trienes: synthesis of medium-ring lactones??

Annamaria Deagostino,Jacques Maddaluno,Mariella Mella,Cristina Prandi,Paolo Venturello J. Chem. Soc. Perkin Trans. 1 1998 881
9. 735. Trihalogenomethyl compounds of potential therapeutic interest. Part V. The reaction of chloral with diazomethane

R. E. Bowman,A. Campbell,W. R. N. Williamson J. Chem. Soc. 1964 3846
10. Stereoselective total synthesis of (+)-hyptolide

Gowravaram Sabitha,A. Raju,C. Nagendra Reddy,J. S. Yadav RSC Adv. 2014 4 1496

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Polyols

42027-23-6 (Pentane-2,3-diol) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:42027-23-6)Pentane-2,3-diol

Purity:99%

Quantity:1g

Price($):217.0